Cas no 13804-51-8 (Juvenile Hormone I)

• Product Name: Juvenile Hormone I
• CAS No: 13804-51-8
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 186368
• PubChem ID: 11197171
• Update Time: 2025-05-25

Juvenile Hormone I Chemical and Physical Properties

Names and Identifiers

• 2,6-Nonadienoic acid,7-ethyl-9-[(2R,3S)-3-ethyl-3-methyl-2-oxiranyl]-3-methyl-, methyl ester,(2E,6E)-
• 2,6-Nonadienoic acid,7-ethyl-9-[(2R,3S)-3-ethyl-3-methyl-2-oxiranyl]-3-methyl-, methyl ester,(...
• JH I
• Juvenile Hormone I
• 12,14-dihomojuvenate
• 7-Ethyl-10.11-epoxy-3.11-dimethyl-trideca-2.6-diensaeure-methylester
• c18-juvenilehormone
• cecropiajuvenilehormone
• d,l-Methyl-3,11-dimethyl-10,11-cis-epoxy-7-ethyl-2-trans,6-trans-tridecadienoat
• JH 1
• JUVENILE HORMONE 1
• methyl (2E,6E)-7-ethyl-9-[(2R,3S)-3-ethyl-3-methyloxiran-2-yl]-3-methylnona-2,6-dienoate
• methyl (2E,6E,10Z)-10,11-epoxy-7-ethyl-3,11-dimethyl-2,6-tridecadien
• methyl-12-homojuvenate
• JH-1
• ay22243
• Methyl cis-10,11-epoxy-3,11-dimethyl-7-ethyl-trans,trans-2,6-tridecadienoate
• cis/trans-methyl 10,11-epoxy-7-ethyl-3,11-dimethyl-2,6-tridecadienoate
• AI-3-33972
• Methyl 12,14-dihomojuvenate
• Methyl (E,E)-3,11-dimethyl-7-ethyl-cis-10,11-epoxytrideca-2,6-dienoate
• methyl (2E,6E,10R,11S)-10,11-epoxy-7-ethyl-3,11-dimethyl-2,6-tridecanoate
• AY-22243
• 2,6-NONADIENOIC ACID, 7-ETHYL-9-((2R,3S)-3-ETHYL-3-METHYL-2-OXIRANYL)-3-METHYL-, METHYL ESTER, (2E,6E)-
• Methyl 7-ethyl-3,11-dimethyl-10,11-epoxy-2,6-tridecadienoate
• 13804-51-8
• 2,6-Nonadienoic acid, 7-ethyl-9-[(2R,3S)-3-ethyl-3-methyloxiranyl]-3-methyl-, methyl ester, (2E,6E)-
• DTXSID201024926
• 3Q8213U4LQ
• CHEBI:83641
• AI 3-33972
• Methyl trans,trans,cis-10,11-epoxy-7-ethyl-3,11-dimethyltrideca-2,6-dienoate
• methyl (2E,6E)-10R,11S-(oxiranyl)-3,11-dimethyl-7-ethyl-2,6-tridecadienoate
• 2,6-Nonadienoic acid, 7-ethyl-9-(3-ethyl-3-methyloxiranyl)-3-methyl-, methyl ester, (2R-(2alpha(2E,6E),3alpha))-
• methyl (2e,6e,10r,11s)-10,11-epoxy-7-ethyl-3,11-dimethyl-2,6-tridecadienoate
• Q27105096
• 10,11-Epoxy-7-ethyl-3,11-dimethyltrideca-2-cis-6-dienoic acid, methyl ester
• Methyl (2E,6E,10Z)-10,11-epoxy-3,11-dimethyl-7-ethyl-2,6-tridecadienoate
• 2,6-Nonadienoic acid, 7-ethyl-9-((2R,3S)-3-ethyl-3-methyloxiranyl)-3-methyl-, methyl ester, (2E,6E)-
• AY 22243
• Methyl (E,E cis)-10,11-epoxy-7-ethyl-3,11-dimethyl-2,6-tridecadienoate
• Methyl 10,11-epoxy-7-ethyl-3,11-dimethyl-trans,trans,cis-2,6-tridecadienoate
• 10,11-Epoxy-7-ethyl-3,11-dimethyl-trans,trans-2,6-tridecadienoic acid methyl ester
• Methyl cis-10,11-epoxy-7-ethyl-3,11-dimethyl-trans,trans-2,6-tridecadienoate
• methyl (2e,6e,10r,11s)-10,11-epoxy-3,11-dimethyl-7-ethyl-2,6-tridecadienoate
• UNII-3Q8213U4LQ
• C19613
• 2,6-Tridecadienoic acid, 3,11-dimethyl-10,11-epoxy-7-ethyl-, methyl ester, (E,E)-cis-
• juvenilehormonei

• Inchi： 1S/C18H30O3/c1-6-15(11-12-16-18(4,7-2)21-16)10-8-9-14(3)13-17(19)20-5/h10,13,16H,6-9,11-12H2,1-5H3/b14-13+,15-10+/t16-,18+/m1/s1
• InChI Key： RQIDGZHMTWSMMC-TZNPKLQUSA-N
• SMILES： O1[C@H](CC/C(=C/CC/C(=C/C(=O)OC)/C)/CC)[C@]1(C)CC

Computed Properties

• Exact Mass: 294.21900
• Monoisotopic Mass: 294.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Refractive Index: nD24 1.4732
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 38.83000
• LogP: 4.57000
• Specific Rotation: D23 +14.9° (c = 0.935 in chloroform); D22.5 +14.5° (c = 0.78 in methanol)

Juvenile Hormone I Security Information

• Storage Condition：Amber Vial, -20?°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on Juvenile Hormone I

Juvenile Hormone I: A Comprehensive Overview

Juvenile Hormone I (JH I), also known by its CAS number 13804-51-8, is a naturally occurring compound that plays a critical role in the biological processes of various organisms, particularly insects. This hormone is part of a broader class of compounds known as juvenile hormones, which are essential for regulating growth, development, and reproduction in many species. The compound has garnered significant attention in recent years due to its potential applications in agriculture, pest control, and even human health.

The structure of Juvenile Hormone I is characterized by a specific arrangement of carbon atoms and functional groups that contribute to its biological activity. Recent studies have delved into the molecular mechanisms by which JH I interacts with cellular receptors and signaling pathways. For instance, researchers have identified key residues on the hormone's surface that are critical for binding to its receptors, shedding light on how it exerts its effects at the molecular level. This understanding has paved the way for the development of synthetic analogs that mimic JH I's activity while being more stable and easier to produce.

One of the most fascinating aspects of Juvenile Hormone I is its role in insect development. Insects rely on this hormone to regulate their metamorphosis from larvae to adults. By manipulating JH I levels, scientists have been able to control insect populations in agricultural settings, offering a sustainable alternative to traditional pesticides. For example, field trials have demonstrated that applying JH I analogs can disrupt the reproductive cycles of crop-damaging insects without harming beneficial species or the environment.

Beyond its role in pest management, Juvenile Hormone I has shown promise in medical research. Studies have explored its potential as a therapeutic agent in treating conditions such as hormonal imbalances and developmental disorders. For instance, researchers have found that JH I can influence the expression of genes involved in cell differentiation and tissue repair, suggesting its potential use in regenerative medicine.

The synthesis and characterization of Juvenile Hormone I have also been areas of intense research. Advances in organic chemistry have enabled the production of JH I through efficient synthetic routes, reducing costs and increasing accessibility for large-scale applications. Additionally, the use of biotechnological methods, such as recombinant DNA technology, has opened new avenues for producing JH I in microorganisms, further enhancing its availability for both research and commercial purposes.

In conclusion, Juvenile Hormone I (CAS 13804-51-8) is a versatile compound with wide-ranging applications across multiple fields. Its role in insect biology continues to be a focal point for agricultural innovation, while its potential in human health offers exciting possibilities for future therapeutic interventions. As research into this compound progresses, it is likely that new discoveries will further expand our understanding and utilization of JH I.